3-amino-N-phenethylbenzamide hydrochloride
Description
3-amino-N-phenethylbenzamide hydrochloride is a chemical compound with the molecular formula C15H17ClN2O and a molecular weight of 276.76 . It is available for purchase from various chemical suppliers .
Chemical Reactions Analysis
While specific chemical reactions involving 3-amino-N-phenethylbenzamide hydrochloride are not available, amines in general can undergo a variety of reactions. They can react with acyl chlorides and acid anhydrides to form amides . They can also react with carbonyl compounds to form imines . Amines can neutralize carboxylic acids to form ammonium carboxylate salts .Scientific Research Applications
Antitumor Activity
3-amino-N-phenethylbenzamide hydrochloride (PHEN) has been studied for its antitumor properties, particularly in the context of glioma. PHEN exhibits significant inhibitory effects on glioma cell proliferation, migration, invasion, and tumorigenesis, both in vitro and in vivo. It works by inhibiting the TrkB-Akt pathway and promoting tumor suppression (Lin et al., 2016).
DNA Repair
In studies focusing on DNA repair, 3-amino-N-phenethylbenzamide hydrochloride has been observed to have varying effects depending on the concentration used. At lower concentrations, it appears to reduce DNA break frequencies, while at higher concentrations, it may increase them. These effects are attributed to the drug's interactions with cellular processes, particularly in the context of DNA damage repair (Cleaver et al., 1985).
Molecular Interactions and Structural Analysis
The compound has also been a subject of research in the context of molecular interactions and structural analysis. For instance, studies have been conducted on the molecular structure of closely related compounds, evaluating the influence of intermolecular interactions on molecular geometry and conformation (Karabulut et al., 2014).
Drug Delivery Systems
Additionally, 3-amino-N-phenethylbenzamide hydrochloride has been explored in the development of drug delivery systems. For example, research on carboxymethyl cellulose modified graphene oxide as a pH-sensitive drug delivery system has utilized this compound as part of the drug carrier matrix (Rao et al., 2018).
Other Metabolic Processes
The compound has also been studied for its effects on other metabolic processes, such as its impact on glucose metabolism and DNA synthesis. These studies have provided insights into the broader cellular impact of 3-amino-N-phenethylbenzamide hydrochloride (Milam & Cleaver, 1984).
properties
IUPAC Name |
3-amino-N-(2-phenylethyl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O.ClH/c16-14-8-4-7-13(11-14)15(18)17-10-9-12-5-2-1-3-6-12;/h1-8,11H,9-10,16H2,(H,17,18);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIORQUUVQBMEMY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C2=CC(=CC=C2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-phenethylbenzamide hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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